(3,7-dimethyl-1H-indol-2-yl)methanol
Overview
Description
“(3,7-dimethyl-1H-indol-2-yl)methanol” is a chemical compound with the formula C₁₁H₁₃NO . It is also known by its CAS Number: 706788-99-0 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI Code: 1S/C11H13NO/c1-7-4-3-5-9-8(2)10(6-13)12-11(7)9/h3-5,12-13H,6H2,1-2H3 . The molecular weight of this compound is 175.23 .Scientific Research Applications
Methanol in Heterogeneous Catalysts Development
Methanol is a key intermediate in the synthesis of dimethyl ether (DME), a promising clean fuel and chemical. Research highlights the development of heterogeneous catalysts for methanol dehydration to produce DME, focusing on catalysts like γ-Al2O3, various zeolites (ZSM-5, Y, beta, and mordenite), and modifications of these materials. The study emphasizes the significance of selecting and modifying catalysts to enhance the efficiency of methanol dehydration processes (Bateni & Able, 2018).
Methanol for Dimethyl Carbonate Production
Another application involves the transesterification of propylene carbonate and methanol to synthesize dimethyl carbonate (DMC), a solvent in lithium-ion batteries. This review details various production technologies, catalysts (both homogeneous and heterogeneous), and the engineering aspects of DMC production from methanol, highlighting the environmental friendliness and efficiency of the process (Deng, Lei, Yao, & Zhigang, 2019).
Olefin Synthesis from Methanol
Methanol also plays a critical role in the synthesis of olefins over zeolite catalysts. The review discusses various mechanisms for C-C bond formation and lower olefins from methanol or dimethyl ether (DME), including consecutive and parallel mechanisms and the hydrocarbon pool mechanism. It highlights the importance of catalyst properties and reaction conditions in directing the olefin synthesis process (Khadzhiev, Magomedova, & Peresypkina, 2014).
Methanol as a Chemical Marker
Research has explored methanol as a chemical marker for assessing the condition of solid insulation in power transformers. Methanol's presence in oil-immersed insulating papers and transformer field samples indicates its potential as a diagnostic tool for monitoring cellulosic insulation degradation (Jalbert et al., 2019).
Safety and Hazards
Future Directions
Indole derivatives, including “(3,7-dimethyl-1H-indol-2-yl)methanol”, have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities . They are found in many important synthetic drug molecules and have broad-spectrum biological activities , indicating a promising future direction in drug discovery and development.
Mechanism of Action
Target of Action
Indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, some indole derivatives have shown inhibitory activity against influenza A
Biochemical Pathways
Indole derivatives are known to influence various biological activities, suggesting that they may affect multiple biochemical pathways . For example, some indole derivatives have shown antiviral activity, suggesting that they may interfere with viral replication pathways .
Pharmacokinetics
Indole derivatives, in general, have been studied for their pharmacokinetic properties
Result of Action
Indole derivatives have been found to exhibit various biological activities, such as antiviral, anti-inflammatory, and anticancer activities . These activities suggest that (3,7-dimethyl-1H-indol-2-yl)methanol could have similar effects at the molecular and cellular levels.
properties
IUPAC Name |
(3,7-dimethyl-1H-indol-2-yl)methanol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-7-4-3-5-9-8(2)10(6-13)12-11(7)9/h3-5,12-13H,6H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCUOUCJBZPYSBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=C(N2)CO)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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